Pyrazolo[1,5-a]pyridine-2-carbothioamide

• IUPAC Name: pyrazolo[1,5-a]pyridine-2-carbothioamide
• InChI: InChI=1S/C8H7N3S/c9-8(12)7-5-6-3-1-2-4-11(6)10-7/h1-5H,(H2,9,12)
• InChI Key: LCEBCBUBVSMFKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=NN2C=C1)C(=S)N
• Molecular Formula: C8H7N3S
• DSSTOX Substance ID: DTXSID40717024
• Molecular Weight: 177.23 g/mol
• CAS No.: 885275-04-7

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds. They are significant in synthetic and medicinal chemistry due to their novel and uncomplicated methods. They are versatile, easy to prepare, and can create further ring extensions.

Synthesis Analysis

A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo [1,5- a ]pyridines from N -aminopyridines and α,β-unsaturated compounds has been developed. This procedure offers multisubstituted pyrazolo [1,5- a ]pyridines in good to excellent yield with high and predictable regioselectivity.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyridine motifs are highly used in medicinal chemistry and drug molecule production. They can create further ring extensions like electron gaining and donating in pyrazolo pyridine, which makes a difference in chemical property.

Scientific Research Applications

Anticancer Activity

Pyrazolo[1,5-a]pyridine-2-carbothioamide derivatives have been explored for their potential in cancer treatment. A variant, pyrazole-1-carbothioamide, has been synthesized and assessed for its antiproliferative activity against various human cancer cell lines, including MCF-7 (breast cancer), HepG2 (liver cancer), and HCT-116 (colon cancer). One compound in particular exhibited significant IC50 values, suggesting its potential as a cancer treatment. Molecular docking studies have been used to understand the interaction of these compounds with thymidylate synthase, a target in cancer chemotherapy (Radwan et al., 2019).

Antitubercular Agents

In the context of infectious diseases, pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been developed as new antitubercular agents. These compounds have demonstrated promising in vitro potency against drug-susceptible and multidrug-resistant strains of Mycobacterium tuberculosis. Notably, one compound significantly reduced the bacterial burden in a mouse model, highlighting its potential as a lead compound for antitubercular drug discovery (Tang et al., 2015).

Pharmacological Activity

Further pharmacological activities of 1-substituted pyrazole derivatives have been reported. These compounds have shown potent anti-inflammatory activity with minimal ulcerogenic effects and lipid peroxidation, offering a safer alternative to traditional anti-inflammatory drugs. Moreover, some derivatives exhibited moderate antimicrobial activity against tested bacterial and fungal strains (Hussain & Kaushik, 2015).

Corrosion Inhibition

This compound derivatives have also been investigated for their application in corrosion inhibition. For instance, a heterocyclic compound, synthesized from the cyclocondensation reaction between chalcone derivative and thiosemicarbazide, demonstrated strong adsorption on mild steel surfaces, suggesting its use as a corrosion inhibitor. The adsorption mechanism involves chemisorption and physisorption, indicating the compound's potential in protecting metal surfaces from corrosion (Boudjellal et al., 2020).

Safety and Hazards

Pharmacokinetic and toxicity studies of Pyrazolo[1,5-a]pyridine compounds showed promising profiles, including negligible CYP450 interactions, cytotoxicity, and hERG channel inhibition.

Future Directions

The growing wealth of pyrazolo [1,5- a ]pyridine analog focuses on synthetic strategies in recent years. The modification of marketed drugs and a one-pot three-step gram scale synthesis of key intermediate for the preparation of Selpercatinib were demonstrated.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for various applications due to their simpler and greener synthetic methodology . They have been found to inhibit Cyclin-dependent kinases (CDK2), which are responsible for phosphorylation of key components for cell proliferation .

Mode of Action

Pyrazolo[1,5-a]pyrimidines have been found to inhibit cdk2, which could lead to a halt in cell proliferation .

Biochemical Pathways

Inhibition of cdk2 can affect cell cycle progression and induce apoptosis .

Pharmacokinetics

Pyrazolo[1,5-a]pyrimidines have been found to have tunable photophysical properties .

Result of Action

Inhibition of cdk2 can lead to a halt in cell proliferation and induce apoptosis .

Action Environment

Pyrazolo[1,5-a]pyrimidines have been found to have tunable photophysical properties, which could be influenced by environmental factors .